Cas no 740082-96-6 (Benzoic acid, 2-nitro-4-(3-thienyl)-)

Benzoic acid, 2-nitro-4-(3-thienyl)-, is a specialized aromatic carboxylic acid derivative featuring a nitro group at the 2-position and a 3-thienyl substituent at the 4-position of the benzene ring. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for further derivatization or use as an intermediate in heterocyclic synthesis. The presence of both electron-withdrawing (nitro) and electron-donating (thienyl) groups imparts unique reactivity, making it valuable for applications in pharmaceuticals, agrochemicals, or materials science. Its well-defined structure ensures consistent performance in reactions such as nucleophilic substitution or catalytic cross-coupling.

Benzoic acid, 2-nitro-4-(3-thienyl)- structure

740082-96-6 structure

Product Name:Benzoic acid, 2-nitro-4-(3-thienyl)-

CAS No:740082-96-6

MF:C₁₁H₇NO₄S

MW:249.242581605911

MDL:MFCD18318901

CID:541725

PubChem ID:53224845

Update Time:2025-06-07

Benzoic acid, 2-nitro-4-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-nitro-4-(3-thienyl)-
- 2-nitro-4-thiophen-3-ylbenzoic acid
- DTXSID30688577
- 2-NITRO-4-(THIOPHEN-3-YL)BENZOIC ACID
- MFCD18318901
- 740082-96-6
- 2-Nitro-4-(thiophen-3-yl)benzoic acid, 95%
- MDL： MFCD18318901
- Inchi： 1S/C11H7NO4S/c13-11(14)9-2-1-7(5-10(9)12(15)16)8-3-4-17-6-8/h1-6H,(H,13,14)
- InChI Key： KVYIAMWLYUIMKX-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 249.00957888g/mol
Monoisotopic Mass: 249.00957888g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 111Å²

Benzoic acid, 2-nitro-4-(3-thienyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325798-5 g	2-Nitro-4-(thiophen-3-yl)benzoic acid, 95%; .	740082-96-6	95%	5 g	€1,159.00	2023-07-19
abcr	AB325798-5g	2-Nitro-4-(thiophen-3-yl)benzoic acid, 95%; .	740082-96-6	95%	5g	€1159.00	2025-04-16